6-chloro-N-(2,2-difluoroethyl)-2-methylpyrimidin-4-amine

• IUPAC Name: 6-chloro-N-(2,2-difluoroethyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C7H8ClF2N3/c1-4-12-5(8)2-7(13-4)11-3-6(9)10/h2,6H,3H2,1H3,(H,11,12,13)
• InChI Key: GJSWVZJNSNWUGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NCC(F)F
• Molecular Formula: C7H8ClF2N3
• Molecular Weight: 207.61 g/mol

Description

6-Chloro-N-(2,2-difluoroethyl)-2-methylpyrimidin-4-amine, or 6-Cl-DMEPA, is a synthetic molecule used in a variety of scientific research applications. It is a heterocyclic compound with a unique combination of properties that make it attractive to researchers. Its low toxicity, stability, and solubility in aqueous solutions make it an ideal choice for biochemical and physiological experiments.

Scientific Research Applications

Antihypertensive Activity

A series of derivatives including "6-arylpyrido[2,3-d]pyrimidin-7-amine" was prepared and evaluated for their antihypertensive effects in spontaneously hypertensive rats. Some derivatives demonstrated the ability to lower blood pressure to normotensive levels through oral administration (Bennett et al., 1981).

Molecular Docking and Structural Analysis

Research on "4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine," a compound with structural similarities, showed significant potential in treating hypertension as an I1 imidazoline receptor agonist. The study utilized DFT, molecular docking, and experimental techniques like FT-IR, FT-Raman, and NMR to investigate the molecule's structure, electronic properties, and biological activity (Aayisha et al., 2019).

Crystal and Molecular Structures

The crystal and molecular structures of related compounds, such as "benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine," were determined, showcasing conformational differences and highlighting the role of hydrogen-bonding interactions in stabilizing crystal structures (Odell et al., 2007).

Synthesis and SAR of Anticancer Agents

A series of triazolopyrimidines was synthesized for their anticancer properties, showcasing a unique mechanism of tubulin inhibition. This research underscores the synthetic versatility of pyrimidine derivatives in developing pharmacologically relevant molecules (Zhang et al., 2007).

Electrochemical Synthesis

An electrochemical method for synthesizing functionalized arylpyrimidines from 4-amino-6-chloropyrimidines and aryl halides was developed, offering a mild and efficient approach to obtaining these compounds (Sengmany et al., 2011).